Cas no 2167090-97-1 (4-(but-3-en-2-yl)-5-tert-butyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-(but-3-en-2-yl)-5-tert-butyl-4H-1,2,4-triazole-3-thiol
• CAS No: 2167090-97-1
• MF: C₁₀H₁₇N₃S
• MW: 211.327080488205
• CID: 5859097
• PubChem ID: 165484289
• Update Time: 2025-07-23

4-(but-3-en-2-yl)-5-tert-butyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-(but-3-en-2-yl)-5-tert-butyl-4H-1,2,4-triazole-3-thiol
• 2167090-97-1
• EN300-1274656

• Inchi： 1S/C10H17N3S/c1-6-7(2)13-8(10(3,4)5)11-12-9(13)14/h6-7H,1H2,2-5H3,(H,12,14)
• InChI Key： KNAZHFOBTVSKLV-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C(C)(C)C)N1C(C=C)C

Computed Properties

• Exact Mass: 211.11431873g/mol
• Monoisotopic Mass: 211.11431873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 59.7Ų

Additional information on 4-(but-3-en-2-yl)-5-tert-butyl-4H-1,2,4-triazole-3-thiol

Comprehensive Overview of 4-(but-3-en-2-yl)-5-tert-butyl-4H-1,2,4-triazole-3-thiol (CAS No. 2167090-97-1)

The compound 4-(but-3-en-2-yl)-5-tert-butyl-4H-1,2,4-triazole-3-thiol (CAS No. 2167090-97-1) is a specialized heterocyclic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, including pharmaceuticals, agrochemicals, and material science. This 1,2,4-triazole derivative is characterized by the presence of a but-3-en-2-yl group and a tert-butyl substituent, which contribute to its distinct chemical properties and reactivity. Researchers and industry professionals are increasingly interested in this compound for its versatility and potential to address contemporary challenges in drug discovery and sustainable chemistry.

One of the key reasons for the growing interest in 4-(but-3-en-2-yl)-5-tert-butyl-4H-1,2,4-triazole-3-thiol is its relevance to modern medicinal chemistry. The 1,2,4-triazole scaffold is known for its broad spectrum of biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The incorporation of a thiol group in this molecule further enhances its potential as a building block for designing novel therapeutic agents. Recent studies have explored its role in targeting enzymes and receptors associated with prevalent diseases, aligning with the current trend of precision medicine and targeted drug delivery.

In addition to its pharmaceutical applications, this compound has also found utility in agrochemical research. The tert-butyl group and the but-3-en-2-yl side chain provide steric and electronic effects that can influence the compound's interaction with biological targets in pests or pathogens. This makes it a promising candidate for the development of next-generation crop protection agents, particularly in an era where sustainable and eco-friendly solutions are in high demand. The ability to modify its structure further allows for the optimization of its efficacy and environmental compatibility.

From a synthetic chemistry perspective, 4-(but-3-en-2-yl)-5-tert-butyl-4H-1,2,4-triazole-3-thiol offers intriguing opportunities for click chemistry and polymer science. The presence of the thiol functionality enables facile conjugation with other molecules, making it a valuable intermediate for creating functional materials. This aligns with the rising interest in smart materials and nanotechnology, where precise molecular control is essential. Researchers are investigating its potential in designing sensors, coatings, and other advanced materials with tailored properties.

The compound's CAS No. 2167090-97-1 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Common queries include its synthesis methods, spectroscopic data, and safety profiles, indicating a strong demand for comprehensive information. As the scientific community continues to explore its applications, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and biology. Its versatility and adaptability make it a subject of ongoing investigation and innovation.

In conclusion, 4-(but-3-en-2-yl)-5-tert-butyl-4H-1,2,4-triazole-3-thiol represents a fascinating example of how heterocyclic chemistry can drive advancements across multiple disciplines. Whether in drug development, agricultural science, or material engineering, this compound exemplifies the intersection of creativity and scientific rigor. As research progresses, it is likely to emerge as a cornerstone in the design of next-generation solutions, underscoring the enduring importance of molecular innovation in shaping the future.